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Compound of Interest

Compound Name: Chlorocyclohexane

Cat. No.: B146310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of chlorocyclohexane (CAS 542-18-

7), a key chemical intermediate in various synthetic processes. This document collates

essential physicochemical, spectral, and safety data, alongside detailed experimental protocols

for its synthesis and purification.

Core Physicochemical and Safety Data
Chlorocyclohexane, also known as cyclohexyl chloride, is a colorless to pale yellow liquid with

a distinct, sweet odor.[1] It is a flammable and volatile compound with applications as a solvent

and an intermediate in the synthesis of pharmaceuticals and agrochemicals.[2][3][4]

Physicochemical Properties
A summary of the key physicochemical properties of chlorocyclohexane is presented in Table

1. This data is critical for its handling, storage, and use in experimental settings.
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Property Value References

Molecular Formula C₆H₁₁Cl [5]

Molecular Weight 118.60 g/mol

CAS Number 542-18-7 [2]

Melting Point -44 °C [5]

Boiling Point 142 °C [5]

Density 1.000 g/mL at 20 °C [6]

Refractive Index (n²⁰/D) 1.462 [5]

Flash Point 34 °C (93.2 °F) [7]

Vapor Pressure 7 hPa at 20 °C [5][7]

Water Solubility 0.02 g/L at 20 °C [4][5]

Solubility

Soluble in ethanol, ether,

acetone, and chloroform.[1][4]

[6]

Autoignition Temperature 290 °C [5][7]

Explosive Limits 1.1 - 7.5 % (v/v) [5][7]

Safety and Handling
Chlorocyclohexane is classified as a flammable liquid and can cause skin, eye, and

respiratory irritation.[3][8] Proper personal protective equipment (PPE), including safety

goggles, gloves, and respiratory protection, should be used when handling this chemical.[3][8]

It should be stored in a cool, well-ventilated area away from sources of ignition.[8][9]

Hazard Statements:

H226: Flammable liquid and vapour.[8]

H315: Causes skin irritation.[8]
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H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[8]

Toxicological Data:

LD50 (oral, rat): 3000 mg/kg[7][10]

Spectral Data
Spectroscopic data is essential for the identification and characterization of

chlorocyclohexane. The following tables summarize the key spectral features.

¹H NMR Spectral Data
Chemical Shift (ppm) Multiplicity Assignment

4.003 m 1H, -CHCl

2.062 m 2H

1.80 m 2H

1.660 m 1H

1.54 m 2H

1.36 m 2H

1.30 m 1H

Solvent: CDCl₃, Frequency: 399.65 MHz[5]

¹³C NMR Spectral Data
Chemical Shift (ppm) Assignment

64.1 -CHCl

35.0 C2, C6

25.8 C3, C5

25.1 C4

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.scribd.com/document/383246664/attachment-1726796111
https://www.scribd.com/document/383246664/attachment-1726796111
https://wap.guidechem.com/dictionary/en/542-18-7.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C542187&Mask=80
https://www.benchchem.com/product/b146310?utm_src=pdf-body
https://m.chemicalbook.com/SpectrumEN_542-18-7_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent: CDCl₃

IR Spectral Data
Wavenumber (cm⁻¹) Assignment

2930 C-H stretch

2855 C-H stretch

1450 CH₂ bend

730 C-Cl stretch

Sample: Liquid Film

Mass Spectrometry Data
m/z Relative Intensity

118 M⁺

82 [M-HCl]⁺

67

55

41

Experimental Protocols
The synthesis of chlorocyclohexane can be achieved through several methods. The most

common laboratory preparations start from cyclohexanol or cyclohexane.

Synthesis of Chlorocyclohexane from Cyclohexanol via
Sₙ1 Reaction
This protocol is adapted from a standard undergraduate organic chemistry experiment.[8][9]

Materials:
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Cyclohexanol

Concentrated Hydrochloric Acid (HCl)

Anhydrous Zinc Chloride (ZnCl₂)

Saturated Sodium Bicarbonate Solution

Anhydrous Sodium Sulfate

Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

In a round-bottom flask, combine 10 mL of cyclohexanol with 25 mL of concentrated

hydrochloric acid and 5 g of anhydrous zinc chloride.

Set up a reflux apparatus and heat the mixture gently for 1 hour.

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Separate the lower aqueous layer and wash the organic layer with 20 mL of saturated

sodium bicarbonate solution to neutralize any remaining acid.

Wash the organic layer with 20 mL of water.

Dry the crude chlorocyclohexane over anhydrous sodium sulfate.

Decant the dried liquid into a distillation apparatus and purify by simple distillation, collecting

the fraction boiling at 140-142 °C.
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Sₙ1 reaction mechanism for the synthesis of chlorocyclohexane from cyclohexanol.

Synthesis of Chlorocyclohexane from Cyclohexane by
Photochlorination
This method involves the free-radical substitution of a hydrogen atom on the cyclohexane ring

with a chlorine atom, initiated by UV light.[11]

Materials:

Cyclohexane

Chlorine gas (Cl₂)

Inert solvent (e.g., carbon tetrachloride)

UV lamp

Gas washing bottle, reaction flask, condenser
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Procedure:

Set up a reaction flask equipped with a condenser, a gas inlet tube, and a magnetic stirrer.

Charge the flask with cyclohexane dissolved in an inert solvent.

Position a UV lamp to irradiate the reaction mixture.

Slowly bubble chlorine gas through the solution while stirring and irradiating.

Monitor the reaction progress by gas chromatography (GC).

Once the desired conversion is achieved, stop the chlorine flow and UV irradiation.

Wash the reaction mixture with a solution of sodium thiosulfate to remove excess chlorine,

followed by water.

Dry the organic layer over anhydrous magnesium sulfate and purify the product by fractional

distillation.
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General experimental workflow for the synthesis and purification of chlorocyclohexane.

Applications in Research and Development
Chlorocyclohexane serves as a versatile building block in organic synthesis.[1] Its primary

application lies in its use as an intermediate for the production of various pharmaceuticals and

agrochemicals.[2] The chlorine atom can be readily displaced by a variety of nucleophiles,
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making it a useful precursor for introducing the cyclohexyl moiety into larger molecules. It is

also utilized as a solvent in certain chemical reactions and for extraction purposes.[4]

Starting Materials Synthesis Methods

Applications

Cyclohexanol Sₙ1 Reaction
(e.g., HCl/ZnCl₂)

Cyclohexane Photochlorination
(Cl₂, UV light)

Chlorocyclohexane
(CAS 542-18-7)

Pharmaceutical Synthesis

Agrochemical Synthesis

Solvent/Extraction

Click to download full resolution via product page

Logical relationships of chlorocyclohexane's synthesis and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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